Cas no 1559563-26-6 (2-(pyrrolidin-2-yl)cyclopentan-1-ol)
2-(pyrrolidin-2-yl)cyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-(pyrrolidin-2-yl)cyclopentan-1-ol
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- MDL: MFCD21948764
- Inchi: 1S/C9H17NO/c11-9-5-1-3-7(9)8-4-2-6-10-8/h7-11H,1-6H2
- InChI Key: YBUHNJVCTFHMMI-UHFFFAOYSA-N
- SMILES: C1(O)CCCC1C1CCCN1
2-(pyrrolidin-2-yl)cyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-243595-0.05g |
2-(pyrrolidin-2-yl)cyclopentan-1-ol |
1559563-26-6 | 95% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-243595-0.1g |
2-(pyrrolidin-2-yl)cyclopentan-1-ol |
1559563-26-6 | 95% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-243595-0.25g |
2-(pyrrolidin-2-yl)cyclopentan-1-ol |
1559563-26-6 | 95% | 0.25g |
$367.0 | 2024-06-19 | |
| Enamine | EN300-243595-0.5g |
2-(pyrrolidin-2-yl)cyclopentan-1-ol |
1559563-26-6 | 95% | 0.5g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-243595-1.0g |
2-(pyrrolidin-2-yl)cyclopentan-1-ol |
1559563-26-6 | 95% | 1.0g |
$743.0 | 2024-06-19 | |
| Enamine | EN300-243595-2.5g |
2-(pyrrolidin-2-yl)cyclopentan-1-ol |
1559563-26-6 | 95% | 2.5g |
$1454.0 | 2024-06-19 | |
| Enamine | EN300-243595-5.0g |
2-(pyrrolidin-2-yl)cyclopentan-1-ol |
1559563-26-6 | 95% | 5.0g |
$2152.0 | 2024-06-19 | |
| Enamine | EN300-243595-10.0g |
2-(pyrrolidin-2-yl)cyclopentan-1-ol |
1559563-26-6 | 95% | 10.0g |
$3191.0 | 2024-06-19 | |
| Enamine | EN300-243595-1g |
2-(pyrrolidin-2-yl)cyclopentan-1-ol |
1559563-26-6 | 95% | 1g |
$743.0 | 2023-09-15 | |
| Enamine | EN300-243595-5g |
2-(pyrrolidin-2-yl)cyclopentan-1-ol |
1559563-26-6 | 95% | 5g |
$2152.0 | 2023-09-15 |
2-(pyrrolidin-2-yl)cyclopentan-1-ol Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-(pyrrolidin-2-yl)cyclopentan-1-ol
Introduction to 2-(pyrrolidin-2-yl)cyclopentan-1-ol (CAS No. 1559563-26-6)
2-(pyrrolidin-2-yl)cyclopentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1559563-26-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This bicyclic amine alcohol exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound’s molecular architecture combines a cyclopentane ring with a pyrrolidine moiety, creating a scaffold that is both rigid and flexible, which is often desirable in drug design for optimizing pharmacokinetic properties.
The pyrrolidin-2-yl substituent in the molecule imparts specific chemical and biological properties that make it a valuable building block for synthetic chemists. Pyrrolidine derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of the hydroxyl group at the 1-position of the cyclopentane ring further enhances the compound’s reactivity, allowing for further functionalization and derivatization to explore new pharmacological pathways.
In recent years, there has been growing interest in leveraging such heterocyclic compounds to develop treatments for a wide range of diseases. The structural features of 2-(pyrrolidin-2-yl)cyclopentan-1-ol have been explored in several preclinical studies, where its potential as an intermediate in synthesizing bioactive molecules has been highlighted. Researchers have been particularly intrigued by its ability to modulate protein-protein interactions and enzyme activities, which are critical targets in modern drug development.
One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The cyclopentane ring provides a stable core that can be easily modified without compromising the overall structure, while the pyrrolidine moiety offers opportunities for selective interactions with biological targets. This balance has led to several innovative approaches in designing small-molecule inhibitors and agonists. For instance, derivatives of 2-(pyrrolidin-2-yl)cyclopentan-1-ol have shown promise in preclinical models as potential candidates for treating neurological disorders, where precise modulation of neurotransmitter systems is essential.
The synthesis of 2-(pyrrolidin-2-yl)cyclopentan-1-ol involves multi-step organic transformations that highlight the ingenuity of synthetic organic chemistry. The process typically begins with the formation of the cyclopentane ring followed by functionalization with the pyrrolidine group. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing the environmental impact while maintaining high yields and purity. These improvements align with the broader shift toward green chemistry principles in pharmaceutical manufacturing.
From a biological perspective, the pyrrolidin-2-yl group is known to enhance binding affinity and selectivity, which are crucial factors in drug design. Studies have demonstrated that this moiety can interact with various biological targets through hydrogen bonding and hydrophobic interactions, making it an attractive feature for designing drugs with improved efficacy and reduced side effects. Additionally, the hydroxyl group at the 1-position provides a site for further derivatization, allowing chemists to fine-tune the pharmacological profile of the compound.
The exploration of 2-(pyrrolidin-2-yl)cyclopentan-1-ol extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly utilizing such compounds as starting materials for developing novel therapeutics. The compound’s structural motifs have been incorporated into several drug candidates that are currently undergoing preclinical or clinical evaluation. These efforts underscore its significance as a key intermediate in modern drug discovery pipelines.
Recent advancements in computational chemistry have further enhanced our understanding of how 2-(pyrrolidin-2-yl)cyclopentan-1-ol behaves biologically. Molecular modeling studies have provided insights into its binding modes with target proteins, helping researchers design more effective derivatives. These computational tools are indispensable in today’s drug development landscape, enabling rapid screening and optimization of potential candidates before they enter costly and time-consuming experimental phases.
The future prospects for 2-(pyrrolidin-2-yl)cyclopentan-1-ol are promising, with ongoing research aimed at uncovering new applications and expanding its utility in pharmaceuticals. As our understanding of disease mechanisms grows more sophisticated, so too does our ability to design targeted therapies using advanced chemical scaffolds like this one. The integration of cutting-edge technologies—such as artificial intelligence-driven drug design platforms—holds the potential to accelerate the development of novel treatments derived from this compound.
In conclusion,2-(pyrrolidin-2-y[cyclopentan-l)-01 (CAS No. 1559563- 26- 6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its versatility and potential for functionalization, make it an invaluable asset for researchers exploring new therapeutic avenues. As science progresses, the full therapeutic potential of this compound will likely continue to unfold, offering hope for innovative treatments across multiple disease areas.
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